N,4,6,6-tetramethyl-6H-1,3-thiazin-2-amine
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Overview
Description
“N,4,6,6-Tetramethyl-6H-1,3-thiazin-2-amine” is a chemical compound with the molecular formula C8H14N2S . It has a molecular weight of 170.27 .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a thiazine ring, which is a six-membered ring containing one nitrogen atom, one sulfur atom, and four carbon atoms . The molecule also contains three methyl groups attached to the thiazine ring .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 170.27 . Unfortunately, the specific physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.Scientific Research Applications
Catalytic Synthesis
N,4,6,6-tetramethyl-6H-1,3-thiazin-2-amine and its derivatives are used in catalytic synthesis. For instance, cellulose-SO3H, a biodegradable solid acid, catalyzes the one-pot three-component Ugi reaction, facilitating the synthesis of α-amino amide, 3,4-dihydroquinoxalin-2-amine, 4H-benzo[b][1,4]thiazin-2-amine, and other derivatives (Mofakham, Hezarkhani, & Shaabani, 2012).
Synthesis of Pyrimidinthiones
This compound is involved in the synthesis of pyrimidinthiones. A Dimroth rearrangement process is used to form compounds like 3,4-dihydro-3,4,4,6-tetramethyl- and 4,4,6-trimethyl-3-phenyl-2(1H)-pyrimidinethione (Zigeuner, Strallhofer, Wede, & Lintschinger, 1975).
Investigation of Basicities and Structures
Studies have been conducted to investigate the basicities and structures of this compound derivatives. These studies include potentiometric titration in methanol, analyzing tautomerism and the correlation of pKa values with Hammett σ constants (Ignatova, Ovechkin, Gekhman, & Unkovskii, 1976).
Synthesis of Azetidinoyl and Thiazolidinoyl Compounds
Research has also focused on synthesizing azetidinoyl and thiazolidinoyl-1,3,4-thiadiazino compounds as potential anti-inflammatory agents. These compounds have shown promising anti-inflammatory and analgesic activities (Bhati & Kumar, 2008).
Enzyme Inhibition Studies
A series of thiazolidin-4-one and thiazinan-4-one compounds using this compound as a precursor have been synthesized for potential use as acetylcholinesterase inhibitors. These compounds were evaluated for their activity in the hippocampus and cerebral cortex of Wistar rats (Neves et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
N,4,6,6-tetramethyl-3H-1,3-thiazin-2-imine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2S/c1-6-5-8(2,3)11-7(9-4)10-6/h5H,1-4H3,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GETOVGWHAFRGPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(SC(=NC)N1)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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